Biodegradable thermoreversible gelling PLGA-g-PEG copolymersElectronic supplementary information (ESI) available: 1H NMR spectrum of PLGA-g-PEG in CDCl3. 13C NMR (75 MHz) spectra of 25 wt% PLGA-g-PEG copolymer in D2O as a function of T. See http://www.rsc.org/suppdata/cc/b1/b102819g/

Chemical Communications Pub Date: 2001-07-26 DOI: 10.1039/B102819G

Abstract

The thermogelling aqueous solution of poly(DL-lactic acid-co-glycolic acid) grafted with poly(ethylene glycol)s is developed, and the elegant instrumental methods to determine sol–gel transition temperature and the method to control gel duration are reported.

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